Cas no 223645-69-0 (4-4-Amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-ylbenzenol)

• Product Name: 4-4-Amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-ylbenzenol
• CAS No: 223645-69-0
• MF: C₁₄H₁₂N₄O₂
• MW: 268.2706823349
• MDL: MFCD02082689
• CID: 1409652
• PubChem ID: 2768020
• Update Time: 2025-07-18

4-4-Amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-ylbenzenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-(4-amino-4H-1,2,4-triazole-3,5-diyl)bis-
• 4-[4-amino-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1,2,4-triazolidin-3-ylidene]cyclohexa-2,5-dien-1-one
• MFCD02082689
• 4-[4-amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]benzenol
• 11P-672
• DTXSID50420739
• 223645-69-0
• 4-[4-amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]phenol
• CHEMBL1705913
• HMS2750K17
• SMR000126640
• 4-[4-amino-5-(4-hydroxyphenyl)-1,2,4-triazol-3-yl]phenol
• AKOS005078986
• MLS000544883
• 4-4-Amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-ylbenzenol

• MDL： MFCD02082689
• Inchi： 1S/C14H12N4O2/c15-18-13(9-1-5-11(19)6-2-9)16-17-14(18)10-3-7-12(20)8-4-10/h1-8,19-20H,15H2
• InChI Key： KNVHHGXTGJXUAC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=NN=C(C2C=CC(=CC=2)O)N1N

Computed Properties

• Exact Mass: 268.09616
• Monoisotopic Mass: 268.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• PSA: 97.19

Additional information on 4-4-Amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-ylbenzenol

Comprehensive Overview of 4-4-Amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-ylbenzenol (CAS No. 223645-69-0)

The compound 4-4-Amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-ylbenzenol (CAS No. 223645-69-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring both amino and hydroxyphenyl functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for triazole derivatives like 4-4-Amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-ylbenzenol has surged due to their broad-spectrum biological activities. The compound's heterocyclic core and phenolic moiety contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry. Studies have explored its role as a precursor for anticancer agents and antioxidants, aligning with the growing focus on personalized medicine and sustainable healthcare solutions.

From a synthetic perspective, CAS No. 223645-69-0 is often synthesized via multi-step organic reactions, including condensation and cyclization techniques. Its purity and yield are critical factors for industrial-scale production, where green chemistry principles are increasingly applied to minimize environmental impact. This aligns with global trends toward eco-friendly synthesis and the reduction of hazardous byproducts, a topic frequently searched by professionals in the field.

The compound's structural analogs have also been investigated for their optical properties, suggesting potential applications in organic electronics and photovoltaic materials. With the rise of renewable energy technologies, researchers are keen to explore how 4-4-Amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-ylbenzenol derivatives can contribute to light-emitting diodes (LEDs) and solar cells. This interdisciplinary relevance makes it a hot topic in both academic and industrial forums.

Quality control and analytical methods for CAS No. 223645-69-0 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards, a concern frequently raised by pharmaceutical manufacturers. The compound's stability under various conditions is another area of interest, particularly for formulators seeking to optimize shelf life and efficacy in final products.

In summary, 4-4-Amino-5-(4-hydroxyphenyl)-4H-1,2,4-triazol-3-ylbenzenol represents a promising candidate for multiple high-impact applications. Its dual functionality as a pharmacophore and material precursor underscores its value in modern science. As research continues to uncover its full potential, this compound is poised to remain a focal point in innovation-driven industries.